1-[(2,5-difluorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine

• IUPAC Name: 3-[4-[(2,5-difluorophenyl)methyl]piperazin-1-yl]-1,2,5-thiadiazole
• InChI: InChI=1S/C13H14F2N4S/c14-11-1-2-12(15)10(7-11)9-18-3-5-19(6-4-18)13-8-16-20-17-13/h1-2,7-8H,3-6,9H2
• InChI Key: HLWNLXIKZOOSEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=CC(=C2)F)F)C3=NSN=C3
• Molecular Formula: C13H14F2N4S
• Molecular Weight: 296.34 g/mol

Description

1-[(2,5-difluorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine (DFTTP) is a member of the thiadiazole family of heterocyclic compounds. This compound has recently been the subject of scientific research due to its potential applications in various areas. It has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

1-[(2,5-difluorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine has been studied for its potential applications in various areas. It has been studied for its potential as an anti-inflammatory and anti-cancer agent. It has also been studied for its potential use as an insecticide and fungicide. Additionally, it has been studied for its potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and Huntington's disease.

Mechanism of Action

The mechanism of action of 1-[(2,5-difluorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase could potentially lead to increased levels of acetylcholine in the brain, which could have beneficial effects on cognitive function.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models. It has also been found to have anti-cancer effects, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been found to have neuroprotective effects, as it has been shown to reduce the levels of amyloid-beta peptide, a key factor in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-[(2,5-difluorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine has several advantages and limitations for lab experiments. One advantage is that it is easy to synthesize in the laboratory. Additionally, it has been found to be relatively stable and non-toxic. A limitation is that it is not yet approved for use in humans, so further research is needed to determine its safety and efficacy.

Future Directions

There are several potential future directions for the research of 1-[(2,5-difluorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine. One area of research could focus on its potential use as an anti-inflammatory and anti-cancer agent. Additionally, further research could be conducted to determine its potential use as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and Huntington's disease. Additionally, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Finally, further research could be conducted to determine its potential use as an insecticide and fungicide.

Synthesis Methods

1-[(2,5-difluorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine is synthesized through a five-step procedure. The first step involves the reaction of 2,5-difluorobenzaldehyde with 2-methylpiperazine. This reaction yields 1-(2,5-difluorophenyl)-4-methylpiperazine, which is then reacted with thiophosgene to form 1-(2,5-difluorophenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine. The final step involves the reaction of the compound with potassium hydroxide to form the desired product.